Cas no 99107-26-3 (Thiosulfuric acid (H2S2O3), S-[(2,5-dimethylphenyl)methyl] ester, sodium salt (1:1))

• Product Name: Thiosulfuric acid (H2S2O3), S-[(2,5-dimethylphenyl)methyl] ester, sodium salt (1:1)
• CAS No: 99107-26-3
• MF: C₉H₁₃NaO₃S₂
• MW: 256.317491292953
• CID: 5039279
• Update Time: 2025-06-08

Thiosulfuric acid (H2S2O3), S-[(2,5-dimethylphenyl)methyl] ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Thiosulfuric acid (H2S2O3), S-[(2,5-dimethylphenyl)methyl] ester, sodium salt (1:1)

• Inchi： 1S/C9H12O3S2.Na.H/c1-7-3-4-8(2)9(5-7)6-13-14(10,11)12;;/h3-5H,6H2,1-2H3,(H,10,11,12);;
• InChI Key： CVESUAYAFHUMDY-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=CC=1C)SS(O)(=O)=O.[NaH]

Additional information on Thiosulfuric acid (H2S2O3), S-[(2,5-dimethylphenyl)methyl] ester, sodium salt (1:1)

Comprehensive Overview of Thiosulfuric acid (H2S2O3), S-[(2,5-dimethylphenyl)methyl] ester, sodium salt (1:1) (CAS No. 99107-26-3)

Thiosulfuric acid (H2S2O3), S-[(2,5-dimethylphenyl)methyl] ester, sodium salt (1:1), identified by its CAS No. 99107-26-3, is a specialized chemical compound with unique properties and applications. This sodium salt derivative of thiosulfuric acid is gaining attention in various industrial and research fields due to its versatile reactivity and stability. The compound's molecular structure features a 2,5-dimethylphenyl group, which enhances its solubility and functional utility in synthetic processes.

In recent years, the demand for sulfur-containing compounds like Thiosulfuric acid esters has surged, driven by their role in green chemistry and sustainable manufacturing. Researchers are particularly interested in how this compound can be utilized in catalysis and organic synthesis, as it offers a balance between reactivity and environmental compatibility. The sodium salt form further improves its handling and application in aqueous systems, making it a preferred choice for lab-scale and industrial processes.

The compound's CAS No. 99107-26-3 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Users often inquire about its synthesis methods, safety data, and potential substitutes in formulations. Notably, its compatibility with biodegradable materials aligns with the global shift toward eco-friendly solutions, a hot topic in chemical innovation circles. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity and stability.

Another area of interest is the compound's role in pharmaceutical intermediates. While not directly used in drugs, its derivatives may contribute to the development of novel therapeutic agents. This connection to life sciences has spurred collaborations between chemists and biologists to explore its full potential. Additionally, its stability under varying pH conditions makes it suitable for specialty chemicals in agrochemicals and coatings.

From a commercial perspective, suppliers of Thiosulfuric acid (H2S2O3), S-[(2,5-dimethylphenyl)methyl] ester, sodium salt (1:1) emphasize its high purity grades (e.g., >98%) to meet stringent industry standards. Regulatory compliance, particularly in REACH and FDA guidelines, is a critical consideration for buyers. The compound's storage conditions (e.g., cool, dry environments) and shelf life are also frequently discussed in technical datasheets.

In summary, CAS No. 99107-26-3 represents a niche yet impactful chemical entity bridging gaps between organic synthesis, sustainability, and industrial applications. Its multifaceted nature ensures continued exploration across scientific disciplines, making it a compound worth monitoring in evolving chemical landscapes.